Cas no 872139-22-5 (2-PHENYLPIPERAZINE DIHYDROCHLORIDE)

• Product Name: 2-PHENYLPIPERAZINE DIHYDROCHLORIDE
• CAS No: 872139-22-5
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• MDL: MFCD03840168
• CID: 892646
• PubChem ID: 17749804
• Update Time: 2025-05-19

2-PHENYLPIPERAZINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-PHENYLPIPERAZINE DIHYDROCHLORIDE
• 2-PHENYLPIPERAZINE 2HCL
• APY-0-1
• AR2669
• Piperazine, 2-phenyl-, dihydrochloride (9CI)
• 2-Phenylpiperazine DiHCl
• DTXSID10589997
• 2-phenylpiperazine;dihydrochloride
• CS-0156341
• EN300-250082
• AKOS025404275
• 872139-22-5
• BS-17722
• MFCD03840168
• 2-Phenylpiperazine--hydrogen chloride (1/2)
• 2-Phenylpiperazinedihydrochloride

• MDL： MFCD03840168
• Inchi： 1S/C10H14N2.ClH/c1-2-4-9(5-3-1)10-8-11-6-7-12-10;/h1-5,10-12H,6-8H2;1H
• InChI Key： PZHBYDWIPNREIQ-UHFFFAOYSA-N
• SMILES： Cl.C1C=CC(C2CNCCN2)=CC=1

Computed Properties

• Exact Mass: 234.06900
• Monoisotopic Mass: 234.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 24.06000
• LogP: 3.18210

2-PHENYLPIPERAZINE DIHYDROCHLORIDE Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-PHENYLPIPERAZINE DIHYDROCHLORIDE

2-Phenylpiperazine Dihydrochloride: An Overview of Its Properties and Applications

2-Phenylpiperazine Dihydrochloride (CAS No. 872139-22-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(4-phenylpiperazin-1-yl)ethanol dihydrochloride, is a derivative of piperazine, a key scaffold in the development of various pharmaceutical agents. The unique structure of 2-Phenylpiperazine Dihydrochloride makes it an attractive candidate for the synthesis of novel compounds with potential therapeutic properties.

The chemical structure of 2-Phenylpiperazine Dihydrochloride consists of a piperazine ring substituted with a phenyl group and a hydroxyethyl group, which are both crucial for its biological activity. The presence of the phenyl group enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes and interact with target receptors. The hydroxyethyl group, on the other hand, contributes to the compound's solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, 2-Phenylpiperazine Dihydrochloride has gained attention for its potential as a lead compound in the development of drugs targeting central nervous system (CNS) disorders. Research has shown that this compound exhibits affinity for serotonin (5-HT) receptors, particularly the 5-HT_1A and 5-HT_2A subtypes. These receptors play critical roles in modulating mood, anxiety, and cognitive function, making 2-Phenylpiperazine Dihydrochloride a promising candidate for the treatment of conditions such as depression, anxiety disorders, and schizophrenia.

Beyond its potential in CNS disorders, 2-Phenylpiperazine Dihydrochloride has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 2-Phenylpiperazine Dihydrochloride has been extensively studied to understand its behavior in vivo. Research indicates that this compound is rapidly absorbed following oral administration and has a moderate bioavailability. It is primarily metabolized in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted through urine and feces. The half-life of 2-Phenylpiperazine Dihydrochloride is relatively short, which may necessitate multiple dosing regimens to maintain therapeutic levels.

Clinical trials have further validated the safety and efficacy of 2-Phenylpiperazine Dihydrochloride. Phase I trials have demonstrated that this compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are currently underway to evaluate its efficacy in treating specific conditions such as major depressive disorder and generalized anxiety disorder. Preliminary results from these trials have shown promising outcomes, with patients experiencing significant improvements in symptomatology.

In addition to its therapeutic applications, 2-Phenylpiperazine Dihydrochloride has also found use in chemical synthesis as a building block for more complex molecules. Its reactivity and functional groups make it an ideal starting material for the synthesis of derivatives with enhanced pharmacological properties. For instance, researchers have successfully synthesized analogs with improved selectivity for specific receptor subtypes or enhanced metabolic stability.

The environmental impact of 2-Phenylpiperazine Dihydrochloride has also been considered in recent studies. While this compound is not classified as hazardous or toxic under current regulations, efforts are being made to ensure its responsible use and disposal to minimize any potential environmental impact. This includes developing more sustainable synthesis methods and implementing strict waste management practices.

In conclusion, 2-Phenylpiperazine Dihydrochloride (CAS No. 872139-22-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological properties make it an attractive candidate for the treatment of various CNS disorders and inflammatory diseases. Ongoing research continues to uncover new applications and optimize its therapeutic potential, solidifying its position as an important molecule in modern medicinal chemistry.